Cas no 1637310-72-5 (4-Methoxy-4-(trifluoromethyl)cyclohexanecarbaldehyde)

• Product Name: 4-Methoxy-4-(trifluoromethyl)cyclohexanecarbaldehyde
• CAS No: 1637310-72-5
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• MDL: MFCD28542992
• CID: 4672817
• PubChem ID: 84723085
• Update Time: 2024-11-06

4-Methoxy-4-(trifluoromethyl)cyclohexanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-4-(trifluoromethyl)cyclohexanecarbaldehyde
• BESVCNUQDFRMBH-UHFFFAOYSA-N
• 4-methoxy-4-(trifluoromethyl)cyclohexane carbaldehyde
• SY322814
• 1637310-72-5
• PS-18105
• 4-Methoxy-4-(trifluoromethyl)cyclohexanecarboxaldehyde
• MFCD28542992
• 4-methoxy-4-(trifluoromethyl)cyclohexane-1-carbaldehyde
• SCHEMBL16213488
• DTXSID601210254

• MDL： MFCD28542992
• Inchi： 1S/C9H13F3O2/c1-14-8(9(10,11)12)4-2-7(6-13)3-5-8/h6-7H,2-5H2,1H3
• InChI Key： BESVCNUQDFRMBH-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(C=O)CC1)OC)(F)F

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.7